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Compound of Interest
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Cat. No.: B1212152

Application Note & Protocol

Introduction

Hexyl salicylate, with its characteristic sweet, floral, and slightly green-fruity aroma, is a
versatile ingredient in the perfumer's palette.[1][2][3] It serves as a valuable modifier and
fixative in a wide array of fragrance compositions, contributing to the overall harmony and
longevity of a scent.[1][2] Its excellent stability, particularly in alkaline media, makes it a suitable
choice for perfuming functional products such as soaps, detergents, and other personal care
items.[1][2] This document provides detailed application notes and experimental protocols for
researchers, scientists, and fragrance development professionals on the effective use of hexyl
salicylate in fragrance formulation studies.

Physicochemical Properties and Odor Profile

Hexyl salicylate (CAS No. 6259-76-3) is the ester of hexyl alcohol and salicylic acid.[4] Its key
properties are summarized below.

Table 1: Physicochemical Properties of Hexyl Salicylate
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Property Value Reference
Molecular Formula C13H1803 [5]
Molecular Weight 222.28 g/mol [5]
Appearance Colorless to pale yellow liquid [2][6]
Boiling Point 290 °C [6]

Vapor Pressure 0.0017 hPa @ 20°C [7]
Solubility Soluble in a.IcohoI and 7]

fragrance oils
Table 2: Odor Characteristics of Hexyl Salicylate
Odor Aspect Description Reference

Overall Profile

Sweet, floral, green, with fruity
nuances.[1][3] Described as
having a witch-hazel-like,

jasmine, and orchid character.

[6]

[1]3][6]

Odor Family Floral [1107]
Moderate (4/10 on an impact

Strength [1]
scale)

) Lasts for over 40 hours on a

Longevity ) ) [1]
smelling strip
Primarily a base note,

Notes contributing to the dry-down of [6]

a fragrance.

Applications in Fragrance Formulations

Hexyl salicylate is a multifaceted ingredient with several key functions in perfumery:
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o Modifier: It is used to round out and smooth the sharp edges of fragrance accords,

particularly in floral compositions like jasmine and lily-of-the-valley.[1]

» Fixative: Due to its low volatility, it helps to extend the longevity of other, more volatile

fragrance components, enhancing the overall tenacity of the scent.[1][2]

e Blender: It acts as a bridge between the top, middle, and base notes, creating a more

seamless and harmonious fragrance profile.[1]

e Functional Fragrance Staple: Its high stability in alkaline conditions makes it an excellent

choice for use in soaps, detergents, fabric softeners, and other household products.[1][2]

Recommended Use Levels and Safety

The use of hexyl salicylate in cosmetic products is subject to safety assessments and

recommendations from regulatory bodies.

Table 3: Recommended Maximum Use Levels of Hexyl Salicylate in Consumer Products

Product Category

Maximum Concentration
(%)

Reference

Hydroalcoholic-based

fragrances (non-spray) 20 LIIEIS]
Rinse-off skin products 0.5 [418119]
Leave-on skin products 0.3 [41819]
Face Make-up 0.3 [8]

Oral care products 0.001 [418119]

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that hexyl salicylate is

safe for use in cosmetics at concentrations established by the International Fragrance

Association (IFRA), provided the final formulation is non-irritating and non-sensitizing.[5][10]

The Scientific Committee on Consumer Safety (SCCS) has also deemed it safe for use in

cosmetic products for children under three years old when used at specific maximum

concentrations.[11]
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Experimental Protocols

The following protocols provide a framework for incorporating and evaluating hexyl salicylate
in fragrance formulations.

Protocol 1: Preparation of a Floral Fragrance
Concentrate

Objective: To create a simple floral fragrance concentrate incorporating hexyl salicylate as a
modifier and fixative.

Materials:

» Hexyl Salicylate

e Benzyl Acetate (for a fruity-jasmine note)
 Linalool (for a fresh, floral-woody note)
 Indole (for a powerful floral, animalic note)
o Ethanol (perfumer's grade)

¢ Glass beakers and stirring rods

 Digital scale

Procedure:

e Accurately weigh each ingredient according to the proportions listed in Table 4 into a clean
glass beaker.

» Gently stir the mixture with a glass rod until all components are fully dissolved.

» Transfer the concentrate to a labeled, airtight glass bottle and allow it to mature for at least
48 hours before evaluation.

Table 4. Example Floral Fragrance Concentrate Formulation

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1212152?utm_src=pdf-body
https://www.benchchem.com/product/b1212152?utm_src=pdf-body
https://www.benchchem.com/product/b1212152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Ingredient Percentage (%)
Benzyl Acetate 30

Linalool 25

Hexyl Salicylate 20

Indole (10% solution in ethanol) 5

Ethanol 20

Protocol 2: Sensory Evaluation of Fragrance
Formulations

Objective: To assess the olfactory characteristics of a fragrance formulation containing hexyl

salicylate using a trained sensory panel.

Materials:

Fragrance concentrate (from Protocol 1)

Control fragrance concentrate (without hexyl salicylate)

Perfumer's alcohol (for dilution)

Smelling strips

Well-ventilated, odor-free evaluation room[12]

Procedure:

e Prepare 10% dilutions of both the test and control fragrance concentrates in perfumer's
alcohol.

» Dip smelling strips into each solution, ensuring they are labeled with a random code to blind
the panelists.
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» Allow the alcohol to evaporate for a few seconds before presenting the strips to the
panelists.

« Instruct panelists to evaluate the strips at different time intervals (top notes: 0-5 minutes,
middle notes: 15-60 minutes, base notes: >2 hours) and record their perceptions of various
odor attributes (e.g., floral, green, fruity, sweetness, strength, longevity).

o Collect and analyze the data to determine the impact of hexyl salicylate on the fragrance
profile.

Protocol 3: Stability Testing of a Fragranced Product

Objective: To evaluate the stability of a fragrance formulation containing hexyl salicylate in a
cosmetic base (e.g., a lotion).

Materials:

» Fragranced lotion (containing the test fragrance from Protocol 1)
o Unfragranced lotion base (control)

e Glass jars with airtight lids

e Oven capable of maintaining 40°C

e pH meter

e Colorimeter (optional)

Procedure:

o Prepare the fragranced lotion by incorporating the fragrance concentrate into the lotion base
at a desired concentration (e.g., 0.5%).

» Divide the fragranced lotion and the unfragranced control into two sets of samples.

o Store one set of samples at room temperature (20-25°C) and the other set in an oven at
40°C to accelerate aging.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1212152?utm_src=pdf-body
https://www.benchchem.com/product/b1212152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks) for the following
parameters:

o Odor: Evaluate any changes in the scent profile.

o Color: Observe any discoloration.

o pH: Measure any significant shifts in pH.

o Appearance: Note any changes in texture or consistency.

o Compare the results of the fragranced and unfragranced samples at both storage conditions
to assess the impact of the fragrance and the stability of hexyl salicylate.
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Caption: Experimental workflow for fragrance formulation and testing.
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Caption: Logical relationship in sensory evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fraterworks.com [fraterworks.com]

2. Hexyl Salicylate (6259-76-3) — Premium Synthetic Ingredient for Perfumery —
Scentspiracy [scentspiracy.com]

+ 3. Hexyl Salicylate | Givaudan [givaudan.com]

e 4. SCCS Final Opinion on the use of Hexyl Salicylate in cosmetic products — CRITICAL
CATALYST [criticalcatalyst.com]

¢ 5. Hexyl Salicylate | C13H1803 | CID 22629 - PubChem [pubchem.ncbi.nim.nih.gov]
* 6. Hexyl Salicylate - BC Fragrance [shop.bcfragrance.com]
e 7.scent.vn [scent.vn]

+ 8. BAV-Institut — Hexyl Salicylate - Scientific Assessment for Safe Use in Cosmetics [bav-
institut.de]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1212152?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212152?utm_src=pdf-custom-synthesis
https://fraterworks.com/products/hexyl-salicylate
https://www.scentspiracy.com/fragrance-ingredients/p/hexyl-salicylate
https://www.scentspiracy.com/fragrance-ingredients/p/hexyl-salicylate
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/hexyl-salicylate
https://criticalcatalyst.com/sccs-final-opinion-on-the-use-of-hexyl-salicylate-in-cosmetic-products/
https://criticalcatalyst.com/sccs-final-opinion-on-the-use-of-hexyl-salicylate-in-cosmetic-products/
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-Salicylate
https://shop.bcfragrance.com/product/hexyl-salicylate/
https://scent.vn/en/pages/compound/hexyl-salicylate-2600
https://www.bav-institut.de/en/news/hexyl-salicylate-scientific-assessment-for-safe-use-in-cosmetics
https://www.bav-institut.de/en/news/hexyl-salicylate-scientific-assessment-for-safe-use-in-cosmetics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

9. Update on hexyl salicylate in EU cosmetics regulation — Ceway Blog [news.ceway.eu]
e 10. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

e 11. Safety Assessment of Hexyl Salicylate Exposure in Children Under Three Years from
Cosmetic Products: An Addendum to SCCS Opinion SCCS/1658/23 [chemycal.com]

e 12. sense-lab.co.uk [sense-lab.co.uk]

 To cite this document: BenchChem. [Application of Hexyl Salicylate in Fragrance Formulation
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212152#application-of-hexyl-salicylate-in-fragrance-
formulation-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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